N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-butan-2-yl-3-methylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-14(3)19-18(21)15-10-11-17(13(2)12-15)20-24(22,23)16-8-6-5-7-9-16/h5-12,14,20H,4H2,1-3H3,(H,19,21)
• InChI Key: GHSNGMKTDCIPTB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C2=CC=CC=C2)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide involves its ability to inhibit the activity of specific enzymes. It has been shown to be a potent inhibitor of protein kinases, which are involved in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of these enzymes, N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide can modulate cellular signaling pathways and potentially have therapeutic effects.
Biochemical and Physiological Effects:
N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the activity of specific enzymes involved in the inflammatory response. It has also been shown to have anti-cancer properties by inhibiting the activity of specific enzymes involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide in lab experiments is its ability to selectively inhibit specific enzymes. This allows researchers to investigate the role of these enzymes in various cellular processes. However, one limitation of using N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide is its potential toxicity. It is important to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for the use of N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide in scientific research. One direction is to investigate its potential therapeutic applications in various diseases, including cancer and inflammatory diseases. Another direction is to investigate its potential as a tool for studying specific enzymes and cellular signaling pathways. Additionally, further research is needed to investigate the safety and toxicity of this compound.

Synthesis Methods

The synthesis of N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide involves a series of chemical reactions. The starting material is 3-methyl-4-aminobenzoic acid, which is reacted with sec-butyl chloroformate to form N-(sec-butyl)-3-methyl-4-aminobenzoyl chloride. This intermediate is then reacted with sodium phenylsulfinate to form N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide. The final product is purified by recrystallization.

Scientific Research Applications

N-(sec-butyl)-3-methyl-4-[(phenylsulfonyl)amino]benzamide has been used in scientific research to investigate its potential therapeutic applications. It has been shown to have inhibitory effects on various enzymes, including protein kinases, which play important roles in cellular signaling pathways. It has also been shown to have anti-inflammatory and anti-cancer properties.